3-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(3-methylphenyl)-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C14H11N3O/c1-10-4-2-5-11(8-10)14-16-13(17-18-14)12-6-3-7-15-9-12/h2-9H,1H3
• InChI Key: XYXDTQYIMLLEQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=NO2)C3=CN=CC=C3
• Molecular Formula: C14H11N3O
• Molecular Weight: 237.26 g/mol

Description

3-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is known for its unique chemical structure, which makes it a promising candidate for drug development, as well as for other applications in materials science and nanotechnology.

Mechanism of Action

The mechanism of action of 3-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 3-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has a number of biochemical and physiological effects. This compound has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to have anti-tumor and anti-microbial activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments is its unique chemical structure, which makes it a promising candidate for drug development and other applications. However, one limitation of using this compound in lab experiments is that it can be difficult to synthesize and purify.

Future Directions

There are several future directions for research on 3-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]pyridine. One area of research is the development of new drugs based on this compound. Researchers are also interested in exploring the potential applications of this compound in materials science and nanotechnology. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, 3-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is a unique chemical compound that has gained significant attention in scientific research due to its potential applications in drug development and other fields. While more research is needed to fully understand the mechanism of action of this compound and its potential applications, the promising results of early studies suggest that this compound has a bright future in scientific research.

Synthesis Methods

The synthesis of 3-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]pyridine involves several steps, including the reaction of 3-methylbenzoyl chloride with hydrazine hydrate to form 3-methylbenzohydrazide. This intermediate is then reacted with 2-chloropyridine to form the desired product.

Scientific Research Applications

The unique chemical structure of 3-[5-(3-methylphenyl)-1,2,4-oxadiazol-3-yl]pyridine makes it a promising candidate for a variety of scientific research applications. One of the most promising applications of this compound is in drug development. Studies have shown that this compound has potential as an anti-inflammatory, anti-tumor, and anti-microbial agent.